Cas no 1447607-45-5 (2-Chloro-5-methylimidazo[1,2-A]pyridine)

• Product Name: 2-Chloro-5-methylimidazo[1,2-A]pyridine
• CAS No: 1447607-45-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 4827319
• Update Time: 2025-11-02

2-Chloro-5-methylimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-METHYLIMIDAZO[1,2-A]PYRIDINE
• 2-Chloro-5-methylimidazo[1,2-A]pyridine

• Inchi： 1S/C8H7ClN2/c1-6-3-2-4-8-10-7(9)5-11(6)8/h2-5H,1H3
• InChI Key： RLBXTGQPZWFRGC-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C=CC=C2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Chloro-5-methylimidazo[1,2-A]pyridine

Comprehensive Overview of 2-Chloro-5-methylimidazo[1,2-A]pyridine (CAS No. 1447607-45-5)

2-Chloro-5-methylimidazo[1,2-A]pyridine (CAS No. 1447607-45-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-Chloro-5-methylimidazo[1,2-A]pyridine features a chloro substituent at the 2-position and a methyl group at the 5-position, which contribute to its reactivity and binding affinity. This makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the synthesis of novel compounds targeting cancer therapies and central nervous system (CNS) disorders, aligning with current trends in precision medicine and personalized healthcare.

In the context of green chemistry and sustainable synthesis, CAS No. 1447607-45-5 has been investigated for its compatibility with eco-friendly catalytic systems. The demand for environmentally benign synthetic routes has grown, and this compound’s adaptability to microwave-assisted synthesis and flow chemistry techniques positions it as a candidate for scalable industrial applications. These methods reduce waste and energy consumption, addressing global concerns about sustainable manufacturing.

Another area of interest is the compound’s potential in material science. Its fused-ring system and electron-rich nature make it a promising building block for organic semiconductors and light-emitting diodes (OLEDs). With the rise of flexible electronics and wearable technology, researchers are evaluating its photophysical properties for next-generation optoelectronic devices.

From a commercial perspective, 2-Chloro-5-methylimidazo[1,2-A]pyridine is available through specialized chemical suppliers, often with high purity grades (>98%). Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies focusing on custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the growing demand for tailored heterocyclic scaffolds.

Safety and handling guidelines for CAS No. 1447607-45-5 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its stability and storage conditions (e.g., inert atmosphere, low temperature) are critical to maintaining its integrity for long-term use.

In summary, 2-Chloro-5-methylimidazo[1,2-A]pyridine (CAS No. 1447607-45-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its relevance to cutting-edge research topics like drug discovery, sustainable chemistry, and optoelectronics ensures its continued prominence in scientific and industrial communities. Future studies may further unlock its potential, solidifying its role in innovation-driven sectors.